5-(3-chloro-4-methylphenyl)-N-(4-sulfamoylphenyl)furan-2-carboxamide

• Molecular Formula: C18H15ClN2O4S
• Molecular Weight: 390.8 g/mol
• IUPAC Name: 5-(3-chloro-4-methylphenyl)-N-(4-sulfamoylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H15ClN2O4S/c1-11-2-3-12(10-15(11)19)16-8-9-17(25-16)18(22)21-13-4-6-14(7-5-13)26(20,23)24/h2-10H,1H3,(H,21,22)(H2,20,23,24)
• InChI Key: QKBYCXMSQVUENO-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=CC=C(O2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N)Cl

Description

5-(3-chloro-4-methylphenyl)-N-(4-sulfamoylphenyl)furan-2-carboxamide is a chemical compound that has gained attention in the field of pharmaceutical research due to its potential as a therapeutic agent. This compound has been found to have various biochemical and physiological effects and has been studied extensively in laboratory experiments.

Mechanism of Action

The mechanism of action of 5-(3-chloro-4-methylphenyl)-N-(4-sulfamoylphenyl)furan-2-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting specific enzymes or signaling pathways involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Studies have shown that 5-(3-chloro-4-methylphenyl)-N-(4-sulfamoylphenyl)furan-2-carboxamide can have various biochemical and physiological effects. These effects include the inhibition of pro-inflammatory cytokines, the reduction of oxidative stress, and the induction of apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-chloro-4-methylphenyl)-N-(4-sulfamoylphenyl)furan-2-carboxamide in laboratory experiments is its potent anti-inflammatory and anticancer properties. However, a limitation of this compound is its low solubility in water, which can make it difficult to administer in in vivo studies.

Future Directions

There are several future directions for research on 5-(3-chloro-4-methylphenyl)-N-(4-sulfamoylphenyl)furan-2-carboxamide. These include investigating its potential as a therapeutic agent for other inflammatory diseases and cancers, exploring its mechanism of action in greater detail, and developing more efficient synthesis methods to increase its solubility and bioavailability.

Synthesis Methods

The synthesis of 5-(3-chloro-4-methylphenyl)-N-(4-sulfamoylphenyl)furan-2-carboxamide involves a multi-step process that includes the reaction of 3-chloro-4-methylaniline with 4-aminobenzenesulfonamide to form an intermediate product. This intermediate product is then reacted with furan-2-carboxylic acid to yield the final product.

Scientific Research Applications

Several scientific studies have been conducted to investigate the potential applications of 5-(3-chloro-4-methylphenyl)-N-(4-sulfamoylphenyl)furan-2-carboxamide. One study found that this compound has potent anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Another study showed that this compound can inhibit the growth of cancer cells and may be a potential anticancer agent.